Cas no 2167367-46-4 (9-ethyl-2,3,3-trimethyl-1-oxa-5-azaspiro5.5undecane)

• Product Name: 9-ethyl-2,3,3-trimethyl-1-oxa-5-azaspiro5.5undecane
• CAS No: 2167367-46-4
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 6409399
• PubChem ID: 165863905
• Update Time: 2025-08-04

9-ethyl-2,3,3-trimethyl-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9-ethyl-2,3,3-trimethyl-1-oxa-5-azaspiro5.5undecane
• 2167367-46-4
• 9-ethyl-2,3,3-trimethyl-1-oxa-5-azaspiro[5.5]undecane
• EN300-1280096

• Inchi： 1S/C14H27NO/c1-5-12-6-8-14(9-7-12)15-10-13(3,4)11(2)16-14/h11-12,15H,5-10H2,1-4H3
• InChI Key： QDFUBQVYFJQPSI-UHFFFAOYSA-N
• SMILES： O1C(C)C(C)(C)CNC21CCC(CC)CC2

Computed Properties

• Exact Mass: 225.209264485g/mol
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 9-ethyl-2,3,3-trimethyl-1-oxa-5-azaspiro5.5undecane

Comprehensive Guide to 9-Ethyl-2,3,3-trimethyl-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2167367-46-4): Properties, Applications, and Market Insights

9-Ethyl-2,3,3-trimethyl-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2167367-46-4) is a unique spirocyclic compound that has garnered significant attention in the pharmaceutical and chemical industries. Its complex molecular structure, featuring a spiro junction between a 1-oxa-5-azaspiro ring system and an undecane backbone, makes it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery and material science, where its structural rigidity and functional groups offer versatile reactivity.

The compound's CAS number 2167367-46-4 is a critical identifier for researchers and suppliers, ensuring accurate sourcing and regulatory compliance. With the growing demand for spirocyclic compounds in medicinal chemistry, 9-ethyl-2,3,3-trimethyl-1-oxa-5-azaspiro[5.5]undecane has become a focal point for studies exploring its pharmacokinetic properties and therapeutic potential. Its stability and solubility profile make it suitable for various formulation strategies, aligning with current trends in AI-driven drug design and green chemistry.

One of the most frequently asked questions about 9-ethyl-2,3,3-trimethyl-1-oxa-5-azaspiro[5.5]undecane is its role in central nervous system (CNS) drug development. The compound's spirocyclic core is structurally similar to bioactive molecules targeting neurotransmitter receptors, making it a candidate for neurological disorder treatments. Recent publications highlight its use in synthesizing analogs for Alzheimer's disease and Parkinson's disease research, addressing a major healthcare challenge.

From a market perspective, the demand for CAS 2167367-46-4 is driven by pharmaceutical companies and academic labs focusing on high-throughput screening and fragment-based drug discovery. Suppliers emphasize its purity (>98%) and scalability, catering to the need for reliable building blocks in combinatorial chemistry. Environmental considerations also play a role, as the compound's synthetic routes are being optimized for low-waste production, reflecting the industry's shift toward sustainable practices.

In material science, 9-ethyl-2,3,3-trimethyl-1-oxa-5-azaspiro[5.5]undecane is explored for its potential in advanced polymer coatings and liquid crystal formulations. Its rigid spiro structure enhances thermal stability, a property highly sought after in electronic display technologies and aerospace materials. Innovations in 3D printing resins have further expanded its applications, with patents citing its utility in high-performance composites.

For researchers sourcing CAS No. 2167367-46-4, analytical data such as NMR spectra, HPLC chromatograms, and mass spectrometry results are essential for quality verification. Reputable suppliers provide detailed technical specifications, including melting point, boiling point, and solubility data, to support experimental reproducibility. Storage recommendations (e.g., 2-8°C under inert atmosphere) are also critical to maintain compound integrity.

The future of 9-ethyl-2,3,3-trimethyl-1-oxa-5-azaspiro[5.5]undecane lies in interdisciplinary collaborations. Combining computational chemistry tools like molecular docking with experimental validations could unlock novel applications in precision medicine and smart materials. As regulatory agencies emphasize structure-activity relationship (SAR) studies, this compound's well-defined stereochemistry positions it as a model system for rational drug design.